Cas no 315241-54-4 (methyl 2-(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

methyl 2-(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure
315241-54-4 structure
Product Name:methyl 2-(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:315241-54-4
MF:C18H16N2O3S2
MW:372.461241722107
CID:5880263
PubChem ID:5450774
Update Time:2023-11-21

methyl 2-(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl (E)-2-(2-cyano-3-(thiophen-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
    • methyl 2-{[2-cyano-3-(2-thienyl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • Benzo[b]thiophene-3-carboxylic acid, 2-[[2-cyano-1-oxo-3-(2-thienyl)-2-propen-1-yl]amino]-4,5,6,7-tetrahydro-, methyl ester
    • 315241-54-4
    • SR-01000009659
    • SR-01000009659-1
    • F0862-0297
    • (E)-methyl 2-(2-cyano-3-(thiophen-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
    • METHYL 2-[(2E)-2-CYANO-3-(THIOPHEN-2-YL)PROP-2-ENAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
    • methyl 2-[[(E)-2-cyano-3-thiophen-2-ylprop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • AKOS002186800
    • methyl 2-(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • Inchi： 1S/C18H16N2O3S2/c1-23-18(22)15-13-6-2-3-7-14(13)25-17(15)20-16(21)11(10-19)9-12-5-4-8-24-12/h4-5,8-9H,2-3,6-7H2,1H3,(H,20,21)
    • InChI Key： OXOMXTXWZBVSRG-UHFFFAOYSA-N
    • SMILES： C12CCCCC=1C(C(OC)=O)=C(NC(=O)C(C#N)=CC1SC=CC=1)S2

Computed Properties

  • Exact Mass: 372.06023472g/mol
  • Monoisotopic Mass: 372.06023472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • Density: 1.406±0.06 g/cm3(Predicted)
  • Boiling Point: 644.0±55.0 °C(Predicted)
  • pka: 9.37±0.20(Predicted)

methyl 2-(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0862-0297-2μmol
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 315241-54-4 90%+
2μl
 $57.0 2023-05-17
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F0862-0297-5μmol
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
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F0862-0297-10μmol
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F0862-0297-20μmol
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 315241-54-4 90%+
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F0862-0297-1mg
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 315241-54-4 90%+
1mg
 $54.0 2023-05-17
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F0862-0297-2mg
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 315241-54-4 90%+
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F0862-0297-3mg
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 315241-54-4 90%+
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 $63.0 2023-05-17
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F0862-0297-4mg
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 315241-54-4 90%+
4mg
 $66.0 2023-05-17
Life Chemicals
F0862-0297-5mg
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 315241-54-4 90%+
5mg
 $69.0 2023-05-17
Life Chemicals
F0862-0297-10mg
methyl 2-[(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 315241-54-4 90%+
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 $79.0 2023-05-17

methyl 2-(2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Related Literature

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